Cas no 13558-31-1 (Rhodamine 110)

• Product Name: Rhodamine 110
• CAS No: 13558-31-1
• MF: C₂₀H₁₅ClN₂O₃
• MW: 366.7977039814
• MDL: MFCD00042009
• CID: 151627
• PubChem ID: 24888131
• Update Time: 2025-05-22

Rhodamine 110 Chemical and Physical Properties

Names and Identifiers

• 2-(6-Amino-3-imino-3H-xanthen-9-yl)benzoic acid hydrochloride
• Rhodamine 110 chloride
• Rhodamine 110
• Xanthylium,3,6-diamino-9-(2-carboxyphenyl)-, chloride (1:1)
• 2-(3-amino-6-iminoxanthen-9-yl)benzoic acid,hydrochloride
• RH110
• Rhodamine 110,laser grade
• 3,6-Diamino-9-(2-carboxyphenyl)xanthylium chloride
• R110
• RhodaMine N
• Rhodamin 110
• RHODAMINE 560
• RhodaMine 110 chl
• RHODAMIN 110 CHLORIDE
• Rhodamine 110 ,99%
• Rhodamine 110, 98.5%
• AS-71137
• DTXSID90921578
• starbld0002772
• F9995-0496
• MFCD00042009
• FT-0674404
• SCHEMBL5606345
• AKOS016003252
• 2-(3-amino-6-iminoxanthen-9-yl)benzoic acid;hydrochloride
• 114984-30-4
• A886992
• 2-(6-AMINO-3-IMINO-3H-XANTHEN-9-YL)BENZOIC ACID HCL
• Q27123374
• Rhodamine hydrochloride
• 2-(6-Amino-3-imino-3H-xanthen-9-yl)benzoic acid--hydrogen chloride (1/1)
• 13558-31-1
• Rhodamine 110 chloride, BioReagent, suitable for fluorescence, >=99.0% (UV)
• VU0549384-1
• Rhodamine 110 chloride, Dye content >=88 %
• Rhodamine 110 chloride;RH110
• MYIOYATURDILJN-UHFFFAOYSA-N
• O-(6-AMINO-3-IMINO-3H-XANTHEN-9-YL)BENZOIC ACID HYDROCHLORIDE

• MDL： MFCD00042009
• Inchi： 1S/C20H14N2O3.ClH/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24;/h1-10,21H,22H2,(H,23,24);1H
• InChI Key： JNGRENQDBKMCCR-UHFFFAOYSA-N
• SMILES： Cl.O1C2=CC(C=CC2=C(C2C=CC=CC=2C(=O)O)C2C=CC(=CC1=2)N)=N

Computed Properties

• Exact Mass: 366.07700
• Monoisotopic Mass: 366.07712
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.9
• Topological Polar Surface Area: 99.2

Experimental Properties

• Color/Form: Orange red crystals. 2. density (g/ml, 25/4 ℃)
• Density: 1.2504 (rough estimate)
• Melting Point: >300 °C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.6470 (estimate)
• Solubility: ethanol: soluble
• PSA: 100.31000
• LogP: 5.44740
• Solubility: Soluble in ethanol and other organic solvents, it shows green yellow fluorescence.
• Vapor Pressure: No data available

Rhodamine 110 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Rhodamine 110

Comprehensive Guide to Rhodamine 110 (CAS No. 13558-31-1): Properties, Applications, and Innovations

Rhodamine 110 (CAS No. 13558-31-1) is a highly versatile fluorescent dye belonging to the xanthene dye family. Known for its bright green-yellow emission and excellent photostability, this compound has become indispensable in biomedical research, flow cytometry, and molecular labeling. Its unique chemical structure, featuring a rhodamine core, allows for efficient conjugation with biomolecules, making it a preferred choice for fluorescence microscopy and DNA sequencing.

In recent years, the demand for Rhodamine 110 derivatives has surged due to advancements in super-resolution imaging and single-molecule detection. Researchers frequently search for "Rhodamine 110 solubility," "Rhodamine 110 vs. FITC," or "best fluorescent dyes for cell tracking," reflecting its critical role in modern science. Unlike some older dyes, Rhodamine 110 offers lower cytotoxicity, aligning with the growing focus on cell viability in live-cell imaging studies.

The synthesis of Rhodamine 110 involves a multi-step process, yielding a product with high quantum yield (>0.9) and excitation/emission peaks at ~496 nm and ~520 nm, respectively. These optical properties make it ideal for laser-induced fluorescence applications. A common question in forums is, "How to quench Rhodamine 110 fluorescence?"—highlighting the need for precise control in experimental setups. The dye’s pH sensitivity (optimal range: 7–9) also makes it valuable for microenvironmental probing.

Beyond life sciences, Rhodamine 110 is gaining traction in material science, particularly in solar cell research and photocatalysis. Its ability to act as a photoinitiator in polymer chemistry has opened new avenues for green chemistry applications. Recent publications explore its use in bio-sensing platforms, addressing trending topics like "point-of-care diagnostics" and "wearable sensors."

Storage and handling of Rhodamine 110 require attention to light sensitivity and moisture control. Best practices include storing at –20°C in amber vials, a detail often overlooked in "lab reagent storage tips" searches. With the rise of AI-assisted drug discovery, computational studies now leverage Rhodamine 110’s spectral data to train algorithms for fluorescence pattern recognition.

In summary, Rhodamine 110 (CAS No. 13558-31-1) remains a cornerstone in fluorescence technologies, continually evolving to meet the demands of precision medicine and sustainable materials. Its adaptability ensures relevance in answering today’s scientific challenges, from "multiplexed assay design" to "nanoparticle tracking."